Benzo[b]thiophene-3-acetamide
Overview
Description
Benzo[b]thiophene-3-acetamide is a chemical compound related to the benzo[b]thiophene family . Benzo[b]thiophene is an aromatic organic compound with a molecular formula C8H6S . It occurs naturally as a constituent of petroleum-related deposits such as lignite tar .
Synthesis Analysis
The synthesis of benzo[b]thiophenes has been achieved through various methods. One approach involves an aryne reaction with alkynyl sulfides, which results in a wide range of 3-substituted benzothiophenes . Another method involves the reaction of sulfonhydrazides with internal alkynes under electrochemical conditions .Molecular Structure Analysis
The molecular structure of this compound is related to that of benzo[b]thiophene. Benzo[b]thiophene is a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S . The acetamide group attached at the 3-position of the ring would add an acetyl group (CH3CONH2) to the molecule.Chemical Reactions Analysis
Benzo[b]thiophenes can undergo a variety of chemical reactions. For instance, they can be synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner . Another reaction involves the formation of a quaternary spirocyclization intermediate by the selective ipso-addition instead of an ortho-attack, leading to the products .Physical And Chemical Properties Analysis
Benzo[b]thiophene, the parent compound of this compound, is an aromatic organic compound with a molecular formula C8H6S and an odor similar to naphthalene (mothballs) . It occurs naturally as a constituent of petroleum-related deposits such as lignite tar .Scientific Research Applications
Synthesis and Characterization
Benzo[b]thiophene derivatives are synthesized and characterized due to their wide spectrum of pharmacological properties. New derivatives, such as thiadiazoles, oxadiazoles, and pyrazolines, are synthesized from 3-chlorobenzo[b]thiophene-2-carboxyl chloride and characterized using elemental analyses, IR, NMR, and mass spectral studies (Isloor, Kalluraya, & Pai, 2010).
Biological Activities
- Benzo[b]thiophene molecules exhibit a broad range of pharmacological properties. Some newly synthesized benzo[b]thiophene derivatives have been screened for their antibacterial, antifungal, and anti-inflammatory activities, with many demonstrating potent effects (Isloor, Kalluraya, & Pai, 2010).
- Certain 5-substituted benzo[b]thiophene derivatives have shown potent anti-inflammatory activity (Radwan, Shehab, & El-Shenawy, 2009).
Chemical Synthesis Methods
- Palladium-catalyzed coupling and electrophilic cyclization of terminal acetylenes are employed to synthesize 2,3-disubstituted benzo[b]thiophenes (Yue & Larock, 2002).
- Aromatic nucleophilic substitution reaction and Heck-type coupling are used for synthesizing 2-arylbenzo[b]thiophenes with heteroatoms at the 3-positions directly from the benzo[b]thiophene core (David et al., 2005).
Cell Permeation Optimization
Benzo[b]thiophene-2-ylboronic acid, an inhibitor of class C beta-lactamase AmpC, has been optimized for cell permeation to enhance its effectiveness in potentiating the activity of beta-lactam antibiotics in bacteria (Venturelli et al., 2007).
Environmental Applications
Benzo[b]thiophene has been studied as a model compound for polycyclic aromatic sulfur heterocycles in the context of oil spills. Its photochemical oxidation in aqueous solutions has been explored to identify potential products from oil spills in oceans (Andersson & Bobinger, 1992).
Safety and Hazards
Future Directions
Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, the future directions in the study of benzo[b]thiophene-3-acetamide and related compounds may involve further exploration of their synthesis, properties, and potential applications in medicinal chemistry and other fields.
properties
IUPAC Name |
2-(1-benzothiophen-3-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NOS/c11-10(12)5-7-6-13-9-4-2-1-3-8(7)9/h1-4,6H,5H2,(H2,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBMREIJGNSZCCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CS2)CC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10296356 | |
Record name | Benzo[b]thiophene-3-acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10296356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1505-58-4 | |
Record name | Benzo[b]thiophene-3-acetamide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=108933 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzo[b]thiophene-3-acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10296356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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